5,6-Dimethyl-N-quinolin-5-ylpyrimidine-4-carboxamide

• IUPAC Name: 5,6-dimethyl-N-quinolin-5-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C16H14N4O/c1-10-11(2)18-9-19-15(10)16(21)20-14-7-3-6-13-12(14)5-4-8-17-13/h3-9H,1-2H3,(H,20,21)
• InChI Key: PVSVFJLGNMFJFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=CC=CC3=C2C=CC=N3)C
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

The compound “5,6-Dimethyl-N-quinolin-5-ylpyrimidine-4-carboxamide” is a complex organic molecule that likely belongs to the class of compounds known as quinolines and pyrimidines. Quinolines and pyrimidines are both heterocyclic aromatic compounds, which are often found in many important biological molecules and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of two different heterocyclic rings (quinoline and pyrimidine) along with methyl and carboxamide groups. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, quinolines and pyrimidines are known to undergo various chemical reactions. They can participate in electrophilic and nucleophilic substitution reactions, and their reactivity can be influenced by the presence of substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the carboxamide group) would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many quinoline and pyrimidine derivatives exhibit biological activity, often by interacting with enzymes or receptors in cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. It could also be interesting to study its interactions with other molecules.